Cas no 854705-52-5 ((Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester;hydrochloride)

• Product Name: (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester;hydrochloride
• CAS No: 854705-52-5
• MF: C₁₂H₁₅ClN₂O₂
• MW: 254.712702035904
• MDL: MFCD11052443
• CID: 4717560
• Update Time: 2025-05-18

(Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(Cyano-phenyl-methyl)-amino]-acetic acid ethyl ester hydrochloride
• ethyl 2-{[cyano(phenyl)methyl]amino}acetate hydrochloride
• ethyl 2-[[cyano(phenyl)methyl]amino]acetate hydrochloride
• Ethyl 2-((cyano(phenyl)methyl)amino)acetate hydrochloride
• SBB101499
• OR300534
• [(Cyano-phenyl-methyl)-amino]-acetic acid ethyl ester
• [(Cyanophenylmethyl)amino]acetic acid ethyl ester hydrochloride
• [(Cyano-phenyl-methyl)-amino]
• (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester;hydrochloride

• MDL： MFCD11052443
• Inchi： 1S/C12H14N2O2.ClH/c1-2-16-12(15)9-14-11(8-13)10-6-4-3-5-7-10;/h3-7,11,14H,2,9H2,1H3;1H
• InChI Key： CVLHUTGOHZXALU-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(CNC(C#N)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 263
• Topological Polar Surface Area: 62.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester;hydrochloride

The Compound CAS No 854705-52-5: (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester; hydrochloride

The compound with CAS No 854705-52-5, known as (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester; hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic interventions.

The cyano group attached to the phenyl ring introduces electronic effects that enhance the molecule's reactivity and bioavailability. This feature has been exploited in designing analogs with improved pharmacokinetic profiles. The amino-acetic acid ethyl ester moiety further contributes to the compound's versatility, enabling it to interact with various biological targets. Researchers have demonstrated that this compound exhibits selective binding to certain receptors, which could be harnessed for treating conditions such as inflammation and neurodegenerative diseases.

Recent advancements in synthetic chemistry have facilitated the large-scale production of (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester; hydrochloride. Novel synthesis routes, including microwave-assisted reactions and catalytic processes, have improved yield and purity. These methods not only reduce production costs but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, this compound has shown potential in the development of anti-cancer agents. Preclinical studies indicate that it inhibits key enzymes involved in tumor progression, thereby halting cancer cell proliferation. Additionally, its ability to cross the blood-brain barrier makes it a viable option for treating central nervous system disorders. Ongoing clinical trials are evaluating its safety and efficacy in human subjects.

The hydrochloride salt form of this compound ensures optimal solubility and stability, which are critical for pharmaceutical formulations. Advanced characterization techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its structural integrity. These analyses provide a robust foundation for further research and development.

Collaborative efforts between academia and industry have accelerated the exploration of (Cyano-phenyl-methyl)-amino-acetic Acid ethyl ester; hydrochloride's therapeutic potential. Interdisciplinary approaches, combining computational modeling with experimental validation, have deepened our understanding of its molecular mechanisms. Such insights are pivotal for designing next-generation drugs with enhanced efficacy and reduced side effects.

In conclusion, CAS No 854705-52-5 represents a cutting-edge molecule with vast opportunities in medical research. Its unique chemical properties and promising biological activities position it as a key player in the development of novel therapeutics. As research continues to unfold, this compound is expected to contribute significantly to advancing human health and well-being.